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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 5-Methylpyridine-3-carbonitrile (CAS No: 42885-14-3). Adherence to these guidelines is

essential to ensure personal safety and proper management of this chemical in a laboratory

setting.

Hazard Identification and Classification
5-Methylpyridine-3-carbonitrile is a hazardous substance that requires careful handling.

According to its Safety Data Sheet (SDS), it is classified as follows:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Damage (Category 1): Causes serious eye damage.

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.

The signal word for this chemical is "Danger".
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The following table summarizes the recommended personal protective equipment for handling

5-Methylpyridine-3-carbonitrile.

Protection Type
Specific
Recommendations

Rationale

Hand Protection

Nitrile or neoprene gloves are

recommended for splash

protection. For prolonged

contact, consider butyl rubber

gloves and change gloves

immediately upon

contamination.[1][2][3][4]

Provides a chemical-resistant

barrier to prevent skin contact,

which can cause irritation.[1][5]

Nitrile gloves are effective

against a wide range of

chemicals.[2][6][7]

Eye and Face Protection

Chemical splash goggles are

mandatory.[8] A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing.[8]

Protects against accidental

splashes that can cause

serious and irreversible eye

damage.

Skin and Body Protection

A chemical-resistant lab coat

should be worn and fully

buttoned.[1][8] For larger

quantities or increased

exposure risk, flame-retardant

and antistatic protective

clothing is advised.[8]

Prevents skin contact with the

chemical.[8] Pyridine

compounds can be flammable,

making flame-retardant

clothing a necessary

precaution.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood

or a well-ventilated area.[1][8]

If ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate filter for

organic vapors should be

used.[8][9]

Minimizes the inhalation of

dust or vapors, which can

cause respiratory tract

irritation.
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A systematic approach is critical when working with 5-Methylpyridine-3-carbonitrile. The

following diagram illustrates the logical workflow for safely handling this compound.

Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Post-Handling

Review SDS and SOPs

Ensure Fume Hood is Certified and Operational

Don Appropriate PPE

Weigh Solid in Fume Hood

Proceed to Handling

Prepare Solutions in Fume Hood

Perform Experiment

Decontaminate Glassware and Surfaces

Experiment Complete

Segregate and Label Waste

Dispose of Waste in Accordance with Regulations

Remove PPE

Cleanup Complete

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Logical workflow for handling 5-Methylpyridine-3-carbonitrile.

Procedural Guidance for Handling
Preparation:

Thoroughly review the Safety Data Sheet (SDS) and relevant Standard Operating

Procedures (SOPs) before beginning any work.

Ensure that the chemical fume hood is functioning correctly and has a current certification.

Put on all required PPE as detailed in the table above.[8]

Handling:

Conduct all manipulations of 5-Methylpyridine-3-carbonitrile, including weighing and

solution preparation, inside a certified chemical fume hood to minimize inhalation

exposure.[1]

Keep containers tightly closed when not in use.[1]

Avoid the formation of dust and aerosols.

Use non-sparking tools and ensure all equipment is properly grounded, as pyridine

derivatives can be flammable.[9]

Spill Management:

In case of a small spill, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and contact the appropriate emergency response

team.
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Disposal Plan
All waste containing 5-Methylpyridine-3-carbonitrile is considered hazardous and must be

disposed of according to institutional, local, and national regulations.[5][10]

Waste Type Disposal Procedure

Solid Waste
Collect in a clearly labeled, sealed container

designated for hazardous solid chemical waste.

Liquid Waste

Collect in a labeled, sealed, and compatible

container for hazardous liquid chemical waste.

Do not mix with incompatible waste streams.

Contaminated PPE

Dispose of contaminated gloves, lab coats, and

other disposable PPE as hazardous waste in a

designated container.

Never dispose of 5-Methylpyridine-3-carbonitrile down the drain or in regular trash.[5] All

waste containers must be properly labeled with the chemical name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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